2-methyl-3-nitro-N-{[(3-pyridinylmethyl)amino]carbonothioyl}benzamide

• IUPAC Name: 2-methyl-3-nitro-N-(pyridin-3-ylmethylcarbamothioyl)benzamide
• InChI: InChI=1S/C15H14N4O3S/c1-10-12(5-2-6-13(10)19(21)22)14(20)18-15(23)17-9-11-4-3-7-16-8-11/h2-8H,9H2,1H3,(H2,17,18,20,23)
• InChI Key: QXRPZPREIPHWKE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1[N+](=O)[O-])C(=O)NC(=S)NCC2=CN=CC=C2
• Molecular Formula: C15H14N4O3S
• Molecular Weight: 330.4 g/mol

Description

2-methyl-3-nitro-N-{[(3-pyridinylmethyl)amino]carbonothioyl}benzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is commonly known as MNTB and is synthesized through a specific method.

Mechanism of Action

The mechanism of action of MNTB is not fully understood. However, it has been suggested that MNTB may act by inhibiting the activity of certain enzymes involved in cell growth and proliferation. Additionally, MNTB has been shown to induce apoptosis (programmed cell death) in cancer cells.
Biochemical and Physiological Effects:
MNTB has been shown to exhibit significant biochemical and physiological effects. It has been reported to inhibit the growth of cancer cells and induce apoptosis. Additionally, MNTB has been shown to exhibit antioxidant activity and protect against oxidative stress-induced damage in cells.

Advantages and Limitations for Lab Experiments

MNTB has several advantages for use in lab experiments. It is relatively easy to synthesize and has been shown to exhibit significant anticancer activity. However, MNTB also has some limitations. It is not very water-soluble, which can make it difficult to use in certain experiments. Additionally, MNTB has not been extensively studied in vivo, which limits its potential applications in animal studies.

Future Directions

There are several future directions for research on MNTB. One potential area of research is the development of more water-soluble derivatives of MNTB, which would make it easier to use in certain experiments. Additionally, further studies are needed to fully understand the mechanism of action of MNTB and its potential applications in various fields of scientific research. Finally, more in vivo studies are needed to assess the safety and efficacy of MNTB in animal models.

Synthesis Methods

MNTB is synthesized through a specific method that involves the reaction of 2-methyl-3-nitrobenzoic acid with thionyl chloride, followed by the reaction of the resulting acid chloride with pyridine-3-carboxylic acid hydrazide. The final product is obtained through the reaction of the resulting compound with N-(3-aminopropyl)pyridine-3-carbothioamide.

Scientific Research Applications

MNTB has potential applications in various fields of scientific research, including medicinal chemistry, pharmacology, and biochemistry. It has been shown to exhibit anticancer activity by inhibiting the growth of cancer cells. MNTB has also been studied for its potential use as a fluorescent probe for detecting metal ions in biological systems.